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Compound of Interest

Compound Name: 2,5-Diethoxy-4-morpholinoaniline

Cat. No.: B1203071

Technical Guide: 2,5-Diethoxy-4-
morpholinoaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a summary of the available information on 2,5-Diethoxy-4-
morpholinoaniline, a substituted aniline derivative. This document compiles its chemical
identity, physicochemical properties, and molecular structure. It is intended to serve as a
foundational resource for researchers and professionals in the fields of chemistry and drug
development.

Chemical Identification and Properties

2,5-Diethoxy-4-morpholinoaniline is classified as a substituted aromatic amine. Its core
structure consists of an aniline ring substituted with two ethoxy groups and a morpholine
moiety.

Table 1: Chemical and Physical Properties of 2,5-Diethoxy-4-morpholinoaniline
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Property Value Reference(s)
CAS Number 51963-82-7 [1][2]
Molecular Formula C14H22N203 [1][2]
Molecular Weight 266.34 g/mol [1]
2,5-diethoxy-4-morpholin-4-yl-
IUPAC Name . [2]
aniline
Benzenamine, 2,5-diethoxy-4-
(4-morpholinyl)-; 2,5-Diethoxy-
Synonyms 4-(4-morpholinyl)benzenamine;  [1][2]
2,5-Diethoxy-4-morpholin-4-
ylphenylamine; NSC 151969
Light-gray to beige crystalline
Appearance [1]
powder
Melting Point 83-86 °C [1]
Boiling Point 466 °C [1]
Density 1.128 g/cm3 [1]
Flash Point 235.6 °C [1]
Refractive Index 1.547 [1]
Polar Surface Area (PSA) 56.95 A2 [1]
LogP (XLogP3) 2.55 [1]

Molecular Structure

The molecular structure of 2,5-Diethoxy-4-morpholinoaniline is characterized by a central
benzene ring. An amino group at position 1 defines it as an aniline. Two ethoxy groups are
located at positions 2 and 5, and a morpholine ring is attached at position 4.

Caption: Molecular Structure of 2,5-Diethoxy-4-morpholinoaniline.
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Experimental Protocols

A comprehensive search of scientific literature and patent databases did not yield specific,
detailed experimental protocols for the synthesis of 2,5-Diethoxy-4-morpholinoaniline. While
general methods for the synthesis of morpholine and aniline derivatives are known, protocols
tailored to this specific molecule are not publicly available at this time. Such syntheses often
involve nucleophilic aromatic substitution reactions followed by reduction of a nitro group, but
specific reagents, reaction conditions, and purification methods for this compound have not
been described in the reviewed literature.

Biological Activity and Signaling Pathways

There is currently no available information in peer-reviewed scientific literature or public
databases regarding the biological activity, pharmacological properties, or mechanism of action
of 2,5-Diethoxy-4-morpholinoaniline. Studies on structurally related compounds, such as
other dimethoxyaniline or morpholine derivatives, have explored a range of biological effects,
including potential anticancer and central nervous system activities. However, these findings
cannot be directly extrapolated to 2,5-Diethoxy-4-morpholinoaniline without specific
experimental data. Consequently, no signaling pathways or experimental workflows involving
this compound can be depicted.

Conclusion

2,5-Diethoxy-4-morpholinoaniline is a well-characterized chemical entity with defined
physicochemical properties. However, there is a significant lack of publicly available information
regarding its synthesis, biological activity, and potential applications in research and drug
development. Further investigation is required to elucidate its pharmacological profile and
potential therapeutic relevance. This guide serves as a summary of the currently accessible
data and highlights the need for future research into this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2,5-Diethoxy-4-morpholinoaniline CAS number and
molecular structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203071#2-5-diethoxy-4-morpholinoaniline-cas-
number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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